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Compound of Interest

Compound Name: Hexadecane, 2-chloro-

Cat. No.: B15485014

Application Notes and Protocols for 2-
Chlorohexadecane

Disclaimer: Specific safety and toxicological data for 2-chlorohexadecane is not readily
available in published literature. The following procedures and data are based on the available
information for its isomer, 1-chlorohexadecane. While their properties are expected to be
similar, it is crucial to handle 2-chlorohexadecane with caution and as a substance with
unknown hazards until more specific data becomes available. The information provided here
should be used as a guideline and adapted based on a thorough risk assessment for the
specific experimental conditions.

Introduction

2-Chlorohexadecane (CAS No. 23010-35-7) is a chlorinated long-chain alkane. Due to its
chemical structure, it is expected to be a colorless liquid with low water solubility. This
document provides detailed procedures for the safe handling, storage, and disposal of 2-
chlorohexadecane in a research and development setting.

Physical and Chemical Properties

The following table summarizes the known physical and chemical properties of 1-
chlorohexadecane, which are provided as an estimate for 2-chlorohexadecane.
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Property

Value

Molecular Formula

C16H33CI[1][2]

Molecular Weight 260.88 g/mol [1]
Appearance Colorless liquid[1][3]
Odor Odorless[1][3]
Melting Point 8 °C/46.4 °F[1]
Boiling Point 322 °C/611.6 °F[1]
Flash Point 136 °C/ 276.8 °F[1]
Density 0.860 g/cm?3[1]

Vapor Pressure

1.7 hPa @ 140 °C[1]

Autoignition Temperature

220 °C / 428 °F[1]

Water Solubility

Insoluble

Hazard Identification and Safety Precautions

While no specific hazard classification is available for 2-chlorohexadecane[2], based on its

isomer 1-chlorohexadecane, it should be handled as a substance that may cause skin and eye

irritation.

Potential Hazards:

e May cause skin irritation upon prolonged or repeated contact.

e May cause serious eye irritation.

« Inhalation of high vapor concentrations may cause symptoms like headache and dizziness.

[1]3]

General Safety Precautions:

e Avoid contact with skin, eyes, and clothing.[1][4]
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Work in a well-ventilated area.[5][6]

Do not eat, drink, or smoke when handling this substance.[5]

Wash hands thoroughly after handling.[4][5]

Keep away from heat, sparks, and open flames.[1]

Personal Protective Equipment (PPE)

The following personal protective equipment should be worn when handling 2-
chlorohexadecane:

PPE Specification

Chemical safety goggles or glasses with side

Eye Protection )
shields.[1]

Hand Protection Chemically resistant gloves (e.qg., nitrile rubber).

) ] Laboratory coat and, if necessary, additional
Skin and Body Protection ] ) ]
protective clothing to prevent skin contact.[1]

Generally not required under normal use with
] ] adequate ventilation. If vapors or mists are
Respiratory Protection _
generated, use a NIOSH-approved respirator

with an appropriate cartridge.[1]

Experimental Protocols
Safe Handling Protocol

o Preparation: Before handling, ensure that a safety shower and eyewash station are readily
accessible. Confirm that the work area, such as a chemical fume hood, is clean and
operational.

o Personal Protective Equipment: Don the appropriate PPE as outlined in Section 4.0.

» Dispensing:
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o Dispense the required amount of 2-chlorohexadecane in a well-ventilated area, preferably
within a chemical fume hood.

o Use appropriate tools (e.g., glass pipettes with a bulb) to transfer the liquid. Avoid mouth
pipetting.

e During Use:

o Keep the container tightly closed when not in use.[5][6]
o Avoid generating aerosols or mists.

o If the substance comes into contact with skin, wash the affected area immediately with
soap and water.[3]

o If the substance splashes into the eyes, flush with copious amounts of water for at least 15
minutes and seek medical attention.[3]

After Use:
o Wipe down the work area with an appropriate solvent and then with soap and water.
o Properly dispose of all contaminated materials as described in Section 7.0.

o Remove PPE in the correct order to avoid cross-contamination and wash hands
thoroughly.

Storage Protocol

Container: Store 2-chlorohexadecane in its original, tightly sealed container.[5] Do not use
aluminum or galvanized containers.[5]

Location: Store in a cool, dry, and well-ventilated area.[5][6]
Incompatibilities: Store away from strong oxidizing agents and strong bases.[1]

Labeling: Ensure the container is clearly labeled with the chemical name and any relevant
hazard information.
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First Aid Measures

Inspection: Regularly inspect the storage area and containers for any signs of leaks or
damage.[5]

Exposure Route First Aid Procedure

Move the person to fresh air. If breathing is
Inhalation difficult, provide oxygen. Seek medical attention

if symptoms persist.[1][3]

Immediately remove contaminated clothing.
) Wash the affected area with soap and plenty of
Skin Contact ) ]
water for at least 15 minutes. Seek medical

attention if irritation develops or persists.[3]

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

Eye Contact upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention.[3][6]

) Do not induce vomiting. Rinse mouth with water.
Ingestion . _ ] _
Seek immediate medical attention.[1][3]

Spill and Disposal Procedures
Spill Response

Evacuate: Clear the area of all personnel.
Ventilate: Increase ventilation in the area of the spill.

Contain: For small spills, absorb the liquid with an inert material such as sand, earth, or
vermiculite.[1][5]

Collect: Carefully collect the absorbed material into a labeled, sealable container for
disposal.

Clean: Clean the spill area with a suitable solvent, followed by soap and water.
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e PPE: Wear appropriate PPE during the entire cleanup process.

Waste Disposal

Dispose of waste 2-chlorohexadecane and any contaminated materials in accordance with all
applicable federal, state, and local regulations. Do not discharge into sewers or waterways.[5]

Workflow and Logic Diagrams
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Safe Handling and Storage Workflow for 2-Chlorohexadecane
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Caption: Workflow for the safe handling and storage of 2-chlorohexadecane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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